Cas no 2137533-00-5 (2-cyclopropyl-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)acetamide)

• Product Name: 2-cyclopropyl-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)acetamide
• CAS No: 2137533-00-5
• MF: C₉H₁₆N₂O₂S
• MW: 216.300540924072
• CID: 6239902
• PubChem ID: 165474697
• Update Time: 2025-05-24

2-cyclopropyl-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)acetamide
• 2137533-00-5
• EN300-1132029

• Inchi： 1S/C9H16N2O2S/c12-9(7-8-1-2-8)11-14(13)5-3-10-4-6-14/h8,10H,1-7H2
• InChI Key： ROBVQSBJMHJQON-UHFFFAOYSA-N
• SMILES： S1(CCNCC1)(=NC(CC1CC1)=O)=O

Computed Properties

• Exact Mass: 216.09324893g/mol
• Monoisotopic Mass: 216.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.9Ų

Additional information on 2-cyclopropyl-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)acetamide

Exploring the Chemistry and Applications of 2-Cyclopropyl-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)acetamide (CAS No. 2137533-00-5)

The compound 2-cyclopropyl-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)acetamide (CAS No. 2137533-00-5) is a fascinating molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique structural features, including a cyclopropyl group and a thiomorpholine derivative, this compound exhibits potential as a building block for pharmaceuticals and agrochemicals. Researchers are particularly interested in its sulfoximine moiety, which has been linked to enhanced metabolic stability and bioavailability in drug candidates.

In recent years, the demand for novel heterocyclic compounds like 2-cyclopropyl-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)acetamide has surged, driven by the need for innovative therapeutic agents. The sulfoximine functional group, in particular, has become a hotspot in medicinal chemistry due to its ability to improve drug-like properties. This aligns with the growing trend of fragment-based drug design and structure-activity relationship (SAR) studies, where researchers seek to optimize molecular scaffolds for targeted applications.

The synthesis of 2-cyclopropyl-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)acetamide involves multi-step organic reactions, often starting from readily available precursors such as cyclopropylacetic acid and thiomorpholine. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the rising interest in sustainable chemistry, efforts are also being made to develop greener synthetic routes for this compound, minimizing waste and energy consumption.

From an application perspective, 2-cyclopropyl-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)acetamide holds promise in several areas. Its sulfoximine group is known to interact with biological targets, making it a candidate for enzyme inhibition studies. Additionally, its cyclopropyl ring can confer conformational rigidity, which is advantageous in designing bioactive molecules. These properties are particularly relevant in the context of personalized medicine and precision agriculture, where tailored chemical solutions are increasingly sought after.

The compound's stability under various conditions is another area of interest. Studies have shown that 2-cyclopropyl-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)acetamide remains intact under moderate temperatures and pH ranges, making it suitable for formulation in drug delivery systems. This aligns with the broader industry focus on drug formulation optimization and controlled release technologies, which aim to enhance therapeutic efficacy and patient compliance.

In the realm of computational chemistry, 2-cyclopropyl-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)acetamide has been the subject of molecular docking and quantitative structure-activity relationship (QSAR) analyses. These in silico approaches help predict its binding affinities and potential interactions with biological targets, accelerating the drug discovery process. The integration of artificial intelligence (AI) in chemical research further amplifies the potential of such compounds, enabling faster and more accurate predictions of their properties.

As the scientific community continues to explore the versatility of 2-cyclopropyl-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)acetamide, its role in addressing global health and agricultural challenges becomes increasingly evident. Whether in the development of new antimicrobial agents or crop protection products, this compound exemplifies the intersection of chemistry and innovation. With ongoing advancements in synthetic methodologies and analytical techniques, the future of 2137533-00-5 looks promising, offering exciting opportunities for researchers and industries alike.